Cas no 12259-21-1 (Iron oxide (Fe2O3),hydrate)

• Product Name: Iron oxide (Fe2O3),hydrate
• CAS No: 12259-21-1
• MF: Fe₂H₂O₄
• MW: 177.703483104706
• CID: 171765
• PubChem ID: 61560
• Update Time: 2025-04-19

Iron oxide (Fe2O3),hydrate Chemical and Physical Properties

Names and Identifiers

• Iron oxide (Fe2O3),hydrate
• iron(3+),oxygen(2-),hydrate
• diferric oxygen(-2) anion hydrate
• Ferrox
• Hydrated ferric oxide
• Hydrous ferric oxide
• Iron oxide (Fe203), hydrate
• UNII-EX438O2MRT
• FT-0627295
• iron(3+);oxygen(2-);hydrate
• QGPQTSCLUYMZHL-UHFFFAOYSA-N
• 50811-63-7
• IRON (III) OXIDE MONOHYDRATE, YELLOW
• iron (III) oxide monohydrate
• MFCD00149717
• Iron(3+)ato oxido--waterato (2/3/1)
• DTXSID70923272
• Iron(III) oxide monohydrate, yellow (99.9%-Fe)
• 12259-21-1
• Iron(III) oxide hydrate
• Iron oxide (Fe2O3), hydrate

• Inchi： 1S/2Fe.H2O.3O/h;;1H2;;;/q2*+3;;3*-2
• InChI Key： QGPQTSCLUYMZHL-UHFFFAOYSA-N
• SMILES： [Fe+3].[Fe+3].O.[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 173.87446
• Monoisotopic Mass: 177.865193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4

Experimental Properties

• Density: 5.24
• Melting Point: 1538°C
• Flash Point: °C
• PSA: 117
• LogP: -0.42570